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Compound of Interest

Compound Name: Ferrous lactate

Cat. No.: B1158659 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling ferrous lactate, including detailed operational and disposal plans to foster a secure

and efficient research environment.

Essential Personal Protective Equipment (PPE)
When handling ferrous lactate, a thorough risk assessment should always be conducted to

ensure the appropriate level of protection. The following table summarizes the recommended

PPE:
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PPE Category Minimum Requirement Recommended for

Eye and Face Protection
Safety glasses with side

shields
All handling procedures

Chemical safety goggles
Procedures with a risk of

splashing

Face shield

Handling large quantities or

when there is a significant

splash risk

Hand Protection Nitrile gloves
General laboratory use and

handling of small quantities

Double gloving (nitrile)

Handling highly concentrated

solutions or for prolonged

contact

Body Protection Laboratory coat All handling procedures

Chemical-resistant apron

Handling large quantities or

when there is a significant

splash risk

Respiratory Protection
Not generally required in well-

ventilated areas

Use a NIOSH-approved N95 or

higher respirator if dust is

generated

Operational Plan for Safe Handling
Adherence to a standardized operational plan minimizes the risk of exposure and accidents.

1. Preparation:

Ensure a well-ventilated work area. A chemical fume hood is recommended if there is a

potential for dust or aerosol generation.

Verify that an eyewash station and safety shower are readily accessible.

Assemble all necessary PPE and ensure it is in good condition.
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Have spill control materials (e.g., absorbent pads, sand) available.

2. Handling:

Avoid direct contact with skin, eyes, and clothing.

Do not breathe dust. Minimize dust generation by handling the solid form carefully.

When preparing solutions, slowly add ferrous lactate to the solvent to avoid splashing.

Wash hands thoroughly with soap and water after handling.[1]

3. Storage:

Store in a cool, dry, and well-ventilated area.[2]

Keep containers tightly closed to prevent oxidation and moisture absorption.[2]

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures Workflow
The following diagram outlines the immediate steps to take in the event of an exposure or spill.
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Ferrous Lactate: Emergency Response Workflow

Exposure Event
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Seek Medical Attention
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Caption: Emergency response workflow for ferrous lactate exposure and spills.
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Disposal Plan
Ferrous lactate is not generally classified as hazardous waste. However, all chemical waste

disposal must comply with local, state, and federal regulations.

1. Waste Collection:

Solid Waste: Collect solid ferrous lactate waste and contaminated materials (e.g., used

gloves, absorbent pads) in a clearly labeled, sealed container. The label should include

"Ferrous Lactate Waste" and the date of accumulation.

Aqueous Solutions: For small quantities of dilute solutions, check with your institution's

environmental health and safety (EHS) office. Drain disposal with copious amounts of water

may be permissible if the pH is between 5.5 and 9.5 and it complies with local regulations.

For larger volumes or more concentrated solutions, collect in a labeled, sealed container.

2. Storage of Waste:

Store waste containers in a designated, well-ventilated area away from incompatible

materials.

3. Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the collected

waste.

Do not mix ferrous lactate waste with other chemical waste streams unless explicitly

permitted by your EHS office.

By adhering to these safety protocols, researchers can confidently handle ferrous lactate
while minimizing risks and ensuring a safe and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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